Cas no 307505-11-9 (5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide)

5-Bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide is a specialized sulfonamide-based compound featuring a brominated thiophene carboxamide moiety linked to a dimethoxypyrimidine sulfamoylphenyl group. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The bromine substitution enhances reactivity for further functionalization, while the dimethoxypyrimidine and sulfamoylphenyl groups may contribute to target binding affinity, particularly in enzyme inhibition applications. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound's purity and stability under standard conditions ensure reliable performance in synthetic workflows.
5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide structure
307505-11-9 structure
Product Name:5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide
CAS No:307505-11-9
MF:C17H15BrN4O5S2
MW:499.358800172806
CID:5435842
Update Time:2025-10-05

5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]thiophene-2-carboxamide
    • 5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide
    • Inchi: 1S/C17H15BrN4O5S2/c1-26-15-9-14(20-17(21-15)27-2)22-29(24,25)11-5-3-10(4-6-11)19-16(23)12-7-8-13(18)28-12/h3-9H,1-2H3,(H,19,23)(H,20,21,22)
    • InChI Key: DMMGRHSOOFABLO-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=C(S(NC3C=C(OC)N=C(OC)N=3)(=O)=O)C=C2)=O)SC(Br)=CC=1

5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide Pricemore >>

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Additional information on 5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide

5-Bromo-N-{4-(2,6-Dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide (CAS 307505-11-9): A Comprehensive Overview

The compound 5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide (CAS 307505-11-9) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This sulfonamide derivative combines a thiophene-carboxamide moiety with a dimethoxypyrimidine group, creating a molecule with interesting properties that researchers are actively exploring.

From a structural perspective, this compound features a brominated thiophene ring connected to a carboxamide group, which is further linked to a phenylsulfonamide bearing a 2,6-dimethoxypyrimidin-4-yl substituent. This complex architecture makes it particularly valuable for medicinal chemistry research and drug discovery applications, as evidenced by its growing presence in scientific literature.

Recent studies have highlighted the potential of 5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide in various research areas. Its structural features suggest possible applications in the development of enzyme inhibitors, particularly those targeting kinase pathways, which are crucial in numerous biological processes. The presence of both sulfonamide and pyrimidine moieties, known pharmacophores in many therapeutic agents, makes this compound particularly interesting for pharmaceutical research.

The synthesis of CAS 307505-11-9 typically involves multi-step organic reactions, starting with the preparation of the thiophene-2-carboxylic acid derivative, followed by bromination at the 5-position. The sulfamoylphenyl moiety is then introduced through amide bond formation, with the final dimethoxypyrimidine group being attached via sulfonamide linkage. This synthetic route requires careful optimization to achieve good yields and purity, making it a subject of ongoing research in process chemistry.

In terms of physical properties, 5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide is typically obtained as a solid with moderate solubility in common organic solvents. Its molecular weight and logP value suggest it may have favorable characteristics for certain biological applications, though these parameters can be modified through structural optimization if needed for specific research purposes.

The current market for specialty chemicals like CAS 307505-11-9 is experiencing growth, driven by increasing demand from pharmaceutical research and academic institutions. Many researchers are particularly interested in how this compound's unique structure might contribute to the development of new therapeutic candidates or biological probes. Several suppliers now offer this material to the research community, with purity levels typically ranging from 95% to 98% for most applications.

From a safety perspective, while 5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this or any chemical compound. Researchers should consult the relevant Material Safety Data Sheet (MSDS) for specific handling instructions and safety precautions.

The future outlook for CAS 307505-11-9 appears promising, with potential applications extending beyond its current uses. Some researchers are exploring its utility in materials science, particularly in the development of specialized organic electronic materials, thanks to its conjugated system and heterocyclic components. Others are investigating its potential as a building block for more complex molecular architectures in supramolecular chemistry.

For those working with 5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide, proper storage conditions are essential to maintain its stability. The compound should typically be stored in a cool, dry environment, protected from light and moisture. Many suppliers recommend storage at temperatures between 2-8°C for long-term preservation, though short-term storage at room temperature may be acceptable for some applications.

In conclusion, 5-bromo-N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}thiophene-2-carboxamide (CAS 307505-11-9) represents an interesting and versatile compound with multiple potential applications in scientific research. Its unique combination of structural features makes it valuable for various investigations in medicinal chemistry, drug discovery, and potentially other fields. As research continues to uncover new properties and applications for this molecule, its importance in scientific endeavors is likely to grow.

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